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Compound of Interest

Compound Name: Bromocyclohexane-d11

Cat. No.: B057212 Get Quote

An In-Depth Technical Guide on the Physical Characteristics of Bromocyclohexane-d11

Introduction
Bromocyclohexane-d11 is the deuterated analogue of bromocyclohexane, in which eleven

hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen.[1] This

isotopic substitution makes it a valuable tool in various scientific fields, particularly in

pharmaceutical and metabolic research, where it is often used as an internal standard for

quantitative analysis by mass spectrometry (MS) or nuclear magnetic resonance (NMR).[1][2]

The presence of deuterium atoms can influence the physicochemical properties of the

molecule due to the kinetic isotope effect, where the carbon-deuterium (C-D) bond is stronger

than the carbon-hydrogen (C-H) bond.[3] This guide provides a detailed overview of the core

physical characteristics of Bromocyclohexane-d11, experimental methodologies for their

determination, and logical workflows for its characterization.

Data Presentation: Physical and Chemical
Properties
The following table summarizes the key quantitative physical and chemical data for

Bromocyclohexane-d11. For comparative purposes, data for the non-deuterated (protiated)

analogue, Bromocyclohexane, is also included where available.
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Property Bromocyclohexane-d11
Bromocyclohexane (Non-
deuterated)

Molecular Formula C₆D₁₁Br[4] C₆H₁₁Br[5][6][7]

Molecular Weight 174.12 g/mol [1][4][8] 163.06 g/mol [5][7]

CAS Number 35558-49-7[1][8][9][10] 108-85-0[5][6]

Appearance Colorless to light yellow liquid
Colorless to pale yellow

liquid[5]

Density 1.412 g/mL at 25 °C[8][10][11]
1.324 g/mL at 25 °C[5][12][13]

[14]

Boiling Point 166-167 °C[8][9][10][11]
166-167 °C[5][6][12][13][14]

[15]

Melting Point Not explicitly available -57 °C[5][15]

Flash Point
63.00 °C (145.4 °F) - closed

cup
62 °C (143.6 °F)[5]

Refractive Index n20/D 1.492[8][9][10][11] n20/D 1.494-1.496[5][12][14]

Isotopic Purity ≥98 atom % D[4][8][11] Not Applicable

Experimental Protocols
The determination of the physical characteristics of Bromocyclohexane-d11 involves standard

analytical techniques. The following are generalized protocols for key measurements.

Determination of Isotopic Purity by Mass Spectrometry
(MS)
Objective: To quantify the percentage of deuterium incorporation in the molecule.

Methodology:

Sample Preparation: Prepare a dilute solution of Bromocyclohexane-d11 in a volatile

organic solvent (e.g., methanol or acetonitrile).
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Instrumentation: Utilize a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

GC Separation: Inject the sample into the GC. The compound will travel through the column

and be separated from any impurities.

Mass Analysis: As the compound elutes from the GC column, it enters the mass

spectrometer, where it is ionized. The mass analyzer separates the ions based on their

mass-to-charge ratio (m/z).

Data Analysis: The mass spectrum will show a cluster of peaks corresponding to the

molecular ion. By comparing the intensity of the peak for the fully deuterated molecule

(M+11) with the intensities of peaks for partially deuterated or non-deuterated molecules, the

isotopic purity can be accurately calculated.[1][2]

Determination of Boiling Point
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

pressure surrounding the liquid.

Methodology:

Apparatus: A standard distillation apparatus is used, consisting of a boiling flask, a

condenser, a thermometer, and a collection flask.

Procedure: Place a sample of Bromocyclohexane-d11 into the boiling flask. Heat the flask

gradually.

Measurement: The boiling point is recorded as the temperature at which the liquid is actively

boiling and the temperature of the vapor is constant. This temperature should be corrected

for atmospheric pressure if it deviates significantly from standard pressure.

Determination of Density
Objective: To measure the mass per unit volume of the substance.

Methodology:

Apparatus: A pycnometer or a digital density meter is used for accurate measurements.
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Procedure (Pycnometer): a. Weigh the clean, dry pycnometer. b. Fill the pycnometer with the

sample liquid, ensuring no air bubbles are present, and bring it to a constant temperature

(e.g., 25 °C) in a water bath. c. Weigh the filled pycnometer. d. Repeat the process with a

reference substance of known density (e.g., deionized water).

Calculation: The density of the sample is calculated using the weights and the known density

of the reference substance.

Determination of Refractive Index
Objective: To measure the extent to which light is bent when it passes through the liquid.

Methodology:

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure: a. Calibrate the instrument using a standard of known refractive index. b. Place a

few drops of the Bromocyclohexane-d11 sample onto the prism of the refractometer. c.

Close the prism and allow the sample to reach the measurement temperature (typically 20

°C).

Measurement: Look through the eyepiece and adjust the controls until the dividing line

between the light and dark fields is sharp and centered on the crosshairs. The refractive

index is then read from the instrument's scale.

Mandatory Visualization
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Molecular Structure

Physical Characteristics
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Caption: Logical relationship between molecular components and physical properties.
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Caption: Experimental workflow for the characterization of Bromocyclohexane-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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